1-[(2-fluorophenyl)methyl]-2-(thiophen-2-yl)-1H-1,3-benzodiazole

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-2-thiophen-2-ylbenzimidazole
• InChI: InChI=1S/C18H13FN2S/c19-14-7-2-1-6-13(14)12-21-16-9-4-3-8-15(16)20-18(21)17-10-5-11-22-17/h1-11H,12H2
• InChI Key: JZOWDOFTVGQHSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C3=CC=CC=C3N=C2C4=CC=CS4)F
• Molecular Formula: C18H13FN2S
• Molecular Weight: 308.4 g/mol

Description

1-[(2-fluorophenyl)methyl]-2-(thiophen-2-yl)-1H-1,3-benzodiazole is a chemical compound that belongs to the benzodiazole family. It has been widely studied due to its potential applications in scientific research.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Thiophene derivatives have captured the interest of scientists due to their potential as biologically active compounds. In the context of drug development, this compound offers several exciting possibilities:

• Anticancer Properties : Some thiophene-based molecules exhibit promising anticancer effects. .
• Anti-Inflammatory Activity : Thiophenes, including our compound of interest, possess anti-inflammatory properties. .
• Antimicrobial Agents : The thiophene ring system contributes to the antimicrobial activity of certain compounds. .
• Cardiovascular Health : Thiophenes have been associated with antihypertensive and anti-atherosclerotic effects. .

Organic Electronics and Semiconductors

Thiophenes play a crucial role in organic electronics and semiconductor materials:

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Corrosion Inhibition

Thiophene derivatives serve as corrosion inhibitors in industrial chemistry and material science. .

Other Potential Applications

While the following areas are not as extensively explored, they still warrant attention:

• Serotonin Antagonists : Some thiophene-containing compounds act as serotonin antagonists. .

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Mode of Action

Similar compounds, like indole derivatives, have shown a broad range of biological activities . This suggests that the compound might interact with its targets in a way that modulates their function, leading to various biological effects.

Biochemical Pathways

Compounds with similar structures, such as indole derivatives, have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more . This suggests that the compound could potentially affect multiple biochemical pathways and their downstream effects.

Result of Action

Given the broad range of biological activities exhibited by similar compounds , it can be inferred that this compound might induce a variety of molecular and cellular effects.